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Compound of Interest

Compound Name:
cis-3-Aminocyclohexanecarboxylic

acid

Cat. No.: B1229652 Get Quote

Essential Safety and Handling Guide for cis-3-
Aminocyclohexanecarboxylic Acid
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling cis-3-
Aminocyclohexanecarboxylic acid (CAS: 16636-51-4). Given the conflicting hazard

information available from various suppliers, a conservative approach to handling this chemical

is strongly advised to ensure the safety of all personnel.

Hazard Assessment and Personal Protective
Equipment
There is conflicting information in published Safety Data Sheets (SDS) regarding the hazards

of cis-3-Aminocyclohexanecarboxylic acid. Some sources classify it as non-hazardous[1],

while others indicate it may cause skin irritation, serious eye irritation, and respiratory

irritation[2]. Therefore, it is prudent to handle this compound as potentially hazardous and to

use appropriate personal protective equipment (PPE) to mitigate exposure risks.

The following table summarizes the recommended PPE for handling cis-3-
Aminocyclohexanecarboxylic acid, based on a cautious interpretation of available data.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields, conforming to EN

166 (EU) or NIOSH (US)

standards.

Protects against potential eye

irritation from splashes or

airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

and potential skin irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or ventilation

is inadequate, a NIOSH-

approved N95 (or equivalent)

particulate respirator is

recommended.

Minimizes the risk of

respiratory tract irritation from

inhaling dust.

Protective Clothing
A standard laboratory coat

should be worn.

Provides a barrier against

accidental skin contact.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling cis-3-Aminocyclohexanecarboxylic acid is essential for

maintaining a safe laboratory environment. The following workflow outlines the key steps for

safe handling from receipt to disposal.
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Workflow for Safe Handling of cis-3-Aminocyclohexanecarboxylic Acid

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Work in a Ventilated Fume Hood

Gather All Necessary Materials

Carefully Weigh the Compound

Proceed to Handling

Dissolve in Appropriate Solvent

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Dispose of Waste in Designated Containers

Remove PPE in Correct Order
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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